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Compound of Interest

Compound Name: LY2444296

Cat. No.: B15618016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LY2444296 is a potent and selective antagonist of the kappa opioid receptor (KOPR),

demonstrating a high binding affinity with a Ki value of approximately 1 nM.[1] It is an orally

bioavailable, short-acting compound that has shown efficacy in preclinical models of anxiety,

depression, and substance use disorders.[1][2][3][4] Proper preparation of stock solutions is

critical for accurate and reproducible experimental results. These application notes provide

detailed protocols for the preparation, storage, and handling of LY2444296 stock solutions.

Chemical and Physical Properties
Property Value

Molecular Formula C₂₄H₂₂F₂N₂O₂

Molecular Weight 408.44 g/mol [1]

Appearance Light yellow to yellow solid[1]

Purity >99%

Solubility and Storage
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Proper solvent selection and storage are crucial for maintaining the stability and activity of

LY2444296.

Solvent Solubility Storage of Stock Solution

Ethanol
27.5 mg/mL (67.33 mM)

(requires sonication)[1]

-20°C for up to 1 year, or -80°C

for up to 2 years[1]

10% Ethanol in Corn Oil ≥ 2.75 mg/mL (6.73 mM)[1]
-20°C for up to 1 year, or -80°C

for up to 2 years[1]

10% Ethanol in Saline (with

20% SBE-β-CD)
≥ 2.75 mg/mL (6.73 mM)[1]

-20°C for up to 1 year, or -80°C

for up to 2 years[1]

Note: It is highly recommended to aliquot stock solutions into single-use volumes to avoid

repeated freeze-thaw cycles.

Experimental Protocols
Protocol 1: Preparation of a 10 mM LY2444296 Stock Solution in Ethanol

This protocol is suitable for preparing a high-concentration stock solution that can be further

diluted for in vitro experiments.

Materials:

LY2444296 powder

Anhydrous Ethanol (≥99.5%)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Ultrasonic bath

Vortex mixer

Procedure:
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Weighing: Accurately weigh the desired amount of LY2444296 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.08 mg

of LY2444296.

Solvent Addition: Add the calculated volume of anhydrous ethanol to the vial containing the

LY2444296 powder. For a 10 mM solution, this would be 1 mL for every 4.08 mg of

compound.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes.

Sonication: Place the vial in an ultrasonic bath and sonicate until the solution is clear and all

solid has dissolved.[1] Intermittent vortexing may aid in dissolution.

Sterilization (Optional): If required for your application, filter the stock solution through a 0.22

µm syringe filter into a sterile vial.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or cryovials. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a 1 mg/mL LY2444296 Working Solution for In Vivo Administration

(Corn Oil Vehicle)

This protocol is suitable for preparing a solution for oral (p.o.) or intraperitoneal (i.p.)

administration in animal studies.

Materials:

LY2444296 powder

Anhydrous Ethanol (≥99.5%)

Corn oil

Sterile vials

Vortex mixer

Heating block or water bath (optional)
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Procedure:

Prepare an Ethanol Stock: First, prepare a concentrated stock solution of LY2444296 in

ethanol as described in Protocol 1. For example, a 10 mg/mL stock in ethanol.

Dilution in Corn Oil: In a sterile vial, add the required volume of the ethanol stock solution to

the appropriate volume of corn oil to achieve the final desired concentration. For example, to

prepare 1 mL of a 1 mg/mL solution, add 100 µL of the 10 mg/mL ethanol stock to 900 µL of

corn oil.

Mixing: Vortex the solution thoroughly until it is homogenous. If precipitation or phase

separation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

Storage: This working solution should ideally be prepared fresh before each experiment. If

short-term storage is necessary, store at 4°C for no longer than 24 hours.
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Caption: Workflow for preparing LY2444296 stock and working solutions.
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Caption: Simplified signaling pathway of the kappa opioid receptor and the antagonistic action

of LY2444296.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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